N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide

• IUPAC Name: N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H18N2O2/c16-10-13(5-1-2-6-13)15-12(17)8-11-4-3-7-14-9-11/h3-4,7,9,16H,1-2,5-6,8,10H2,(H,15,17)
• InChI Key: SLKVWXFSZDGQBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC(=O)CC2=CN=CC=C2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide, also known as HCA, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HCA is a derivative of the natural compound hydroxycitric acid (HCA), which is found in the fruit of the Garcinia cambogia tree.

Scientific Research Applications

N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been investigated for its potential use in the treatment of obesity, diabetes, and metabolic syndrome.

Mechanism of Action

The mechanism of action of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide is not fully understood, but it is thought to work by inhibiting the enzyme ATP citrate lyase, which is involved in the synthesis of fatty acids. This inhibition leads to a decrease in the production of fatty acids, which may contribute to the anti-obesity effects of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide. Additionally, N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been shown to increase the levels of serotonin in the brain, which may contribute to its anti-depressant effects.
Biochemical and Physiological Effects:
N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the levels of triglycerides and LDL cholesterol in the blood, while increasing the levels of HDL cholesterol. Additionally, N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been shown to decrease the levels of inflammatory cytokines and oxidative stress markers in the blood. These effects may contribute to the anti-inflammatory and antioxidant properties of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide.

Advantages and Limitations for Lab Experiments

N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. Additionally, N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has a low toxicity profile and has been shown to be safe in animal studies. However, there are also some limitations to the use of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide in lab experiments. It is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, the effects of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide may be influenced by factors such as diet and exercise, which can make it difficult to isolate the effects of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide in certain experiments.

Future Directions

There are a number of potential future directions for research on N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide. One area of interest is the potential use of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide in the treatment of cancer. N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide has been shown to have anti-cancer properties in vitro, and further research is needed to determine its potential use in vivo. Additionally, there is interest in the potential use of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide in the treatment of metabolic disorders such as obesity and diabetes. Further research is needed to determine the optimal dosing and administration of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide for these conditions. Finally, there is interest in the potential use of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide as a dietary supplement for weight loss and other health benefits. Further research is needed to determine the safety and efficacy of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide as a dietary supplement.
In conclusion, N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide, or N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide, is a compound with a number of potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, and may have potential for use in the treatment of obesity, diabetes, and metabolic syndrome. While there are some limitations to the use of N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide in lab experiments, there are also a number of potential future directions for research on N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide.

Synthesis Methods

N-[1-(hydroxymethyl)cyclopentyl]-2-pyridin-3-ylacetamide can be synthesized by the condensation of hydroxycitric acid and pyridine-3-carboxaldehyde. The reaction is carried out in the presence of a catalyst such as triethylamine, and the resulting product is purified by column chromatography. The yield of the reaction is typically around 60-70%.